Cas no 7379-87-5 (Benzene,1,3-bis(iodomethyl)-)

Benzene,1,3-bis(iodomethyl)- structure
Benzene,1,3-bis(iodomethyl)- structure
Product Name:Benzene,1,3-bis(iodomethyl)-
CAS No:7379-87-5
Molecular Formula:C8H8I2
Molecular Weight:357.95712
CID:574670
PubChem ID:284965

Benzene,1,3-bis(iodomethyl)- Properties

Names and Identifiers

    • Benzene,1,3-bis(iodomethyl)-
    • 1,3-bis(iodomethyl)benzene
    • 1,1,2,2-Tetramethyl-1,2-bis-chlormethyl-disiloxan
    • 1,3-bis(iodomethyl)
    • 1,3-bis(iodomethyl)1,1,3,3-tetramethyldisiloxane
    • 1,3-bis(iodomethyl)-1,1,3,3-tetramethyldisiloxane
    • 1,3-bis-(iodomethyl)-1,1,3,3-tetramethyldisiloxane
    • 1,3-bis-iodomethyl-1,1,3,3-tetramethyl-disiloxane
    • 1,3-bis-iodomethyl-benzene
    • 1,3-Bis-jodmethyl-benzol
    • AC1L5V4X
    • AC1Q4P5Y
    • AG-K-72014
    • AR-1B6690
    • Bis-(dimethyljodmethyl)-disiloxan
    • CTK4G3296
    • KST-1B3422
    • NSC83870
    • DTXSID50994723
    • 7379-87-5
    • NSC141430
    • NSC-141430
    • SCHEMBL646951
    • InChIKey: XCJLUKSDTOVKII-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H8I2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5-6H2
    • SMILES: C1=CC(=CC(=C1)CI)CI

Computed Properties

  • Exact Mass: 357.87064
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 357.87155g/mol
  • Heavy Atom Count: 10
  • Complexity: 83.3
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • LogP: 3.55660
  • PSA: 0

Benzene,1,3-bis(iodomethyl)- Related Literature

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